Cas no 74171-61-2 (Copper;ethyl 2-oxocyclopentane-1-carboxylate)

• Product Name: Copper;ethyl 2-oxocyclopentane-1-carboxylate
• CAS No: 74171-61-2
• MF: C₁₆H₂₂CuO₆
• MW: 373.888287067413
• CID: 979076
• PubChem ID: 131884406
• Update Time: 2025-04-19

Copper;ethyl 2-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• copper,ethyl 2-oxocyclopentane-1-carboxylate
• Copper
• ethyl 2-oxocyclopentane-1-carboxylate
• 74171-61-2
• Copper, bis(ethyl 2-oxocyclopentanecarboxylato-O1',O2)-
• Copper;ethyl 2-oxocyclopentane-1-carboxylate

• Inchi： 1S/2C8H11O3.Cu/c2*1-2-11-8(10)6-4-3-5-7(6)9;/h2*2-5H2,1H3;/q2*-1;+2
• InChI Key： PUPZRWSNBHKKOB-UHFFFAOYSA-N
• SMILES： [Cu+2].O=C1CCC[C-]1C(OCC)=O.O=C1CCC[C-]1C(OCC)=O

Computed Properties

• Exact Mass: 375.087
• Monoisotopic Mass: 375.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Boiling Point: 228.2°C at 760 mmHg
• Flash Point: 77.8°C
• PSA: 86.74000
• LogP: 1.83490